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Compound of Interest

Compound Name: Dabinol

CAS No.: 41993-79-7

Cat. No.: B2462359

Get Quote

Disclaimer: The term "Dabinol" is not a recognized chemical identifier. This guide provides

safety protocols for Methanol, a common laboratory solvent with significant health risks, as a

representative example. Always consult the specific Safety Data Sheet (SDS) for any chemical

before handling.

This document provides immediate safety, handling, and disposal information for laboratory

professionals working with methanol. Adherence to these procedures is critical to minimize

risks and ensure a safe operational environment.

Immediate Safety Information: Hazards & Exposure
Limits
Methanol is a toxic, highly flammable liquid that can be harmful if inhaled, swallowed, or

absorbed through the skin.[1][2] It can cause damage to the optic nerve, central nervous

system, liver, and kidneys.[1][3] Methanol vapor and air mixtures are explosive.[4]

The following table summarizes occupational exposure limits for methanol vapor.
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Agency
TWA (Time-
Weighted Average)

STEL (Short-Term
Exposure Limit)

IDLH (Immediately
Dangerous to Life
or Health)

OSHA 200 ppm (8-hour) - -

NIOSH 200 ppm (10-hour) 250 ppm (15-min) 6,000 ppm

ACGIH 200 ppm (8-hour) 250 ppm -

Data sourced from NIOSH, ACGIH, and OSHA documents.[4][5][6][7][8][9]

Required Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the specific PPE required for the task.

However, the following provides a general guideline for handling methanol in a laboratory

setting.
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Protection Type Specification Rationale

Eye Protection

ANSI-approved, splash-

resistant safety goggles or a

face shield.[4][9][10]

Protects against splashes and

irritating vapors.

Hand Protection

Butyl or Viton® gloves are

recommended for extended

contact.[5] Nitrile gloves may

be used for incidental contact

but should be changed

immediately upon

contamination.[10]

Methanol is readily absorbed

through the skin.[4][11]

Body Protection

A flame-resistant lab coat, fully

buttoned, with appropriate-

length sleeves.[10] Chemical-

resistant apron and full-length

pants should be worn.

Prevents skin contact with

spills and protects from fire

hazards.

Respiratory

Use only in a certified chemical

fume hood.[3][10] If airborne

concentrations exceed

exposure limits or a fume hood

is unavailable, a NIOSH-

approved respirator with an

appropriate organic vapor

cartridge is required.[5][9]

Methanol vapor is toxic when

inhaled.[2]

Operational Plan: Step-by-Step Handling Protocol
Preparation & Handling:

Training: Ensure all personnel have been trained on the hazards of methanol and have read

the SDS.[10]

Location: All work with methanol must be conducted within a certified chemical fume hood to

minimize vapor inhalation.[3][10]
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Ignition Sources: Methanol is highly flammable. Ensure the work area is free of open flames,

sparks, hot surfaces, and static discharge sources.[3] Use only non-sparking tools and

explosion-proof equipment.[12]

Grounding: Ground and bond containers when transferring methanol to prevent static

electricity buildup.[3]

Personal Protective Equipment: Don all required PPE as specified in the table above.

Dispensing: When dispensing, pour slowly to avoid splashing. Keep containers sealed when

not in use.[10][13]

Storage:

Store methanol in a cool, dry, well-ventilated area designated for flammable liquids.[6][10]

Keep containers tightly closed and store them away from strong oxidants, strong acids, and

other incompatible materials.[3][4]

Ensure the storage area is secured and locked.

Emergency & Disposal Plan
Spill Response:

Small Spills (<1 Liter):

Evacuate non-essential personnel and ensure the area is well-ventilated.[10]

Eliminate all ignition sources.[1][13]

Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g., sand,

cat litter).[3][12]

Collect the absorbed material using non-sparking tools and place it in a sealed, labeled

container for hazardous waste disposal.[3]

Large Spills (>1 Liter):
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Evacuate the area immediately and call emergency services.[10]

Isolate the spill area, staying upwind if possible.[13]

First Aid:

Inhalation: Move the affected person to fresh air immediately. Seek medical attention.[5][10]

Skin Contact: Remove contaminated clothing and rinse the affected skin with large amounts

of water for at least 15 minutes.[5][10]

Eye Contact: Immediately flush eyes with tepid water for at least 15 minutes, holding eyelids

open. Remove contact lenses if possible. Seek immediate medical attention.[5][10]

Ingestion: Do NOT induce vomiting. Seek immediate medical attention.[2][5]

Disposal Plan:

Waste Collection: Never pour methanol down the drain.[13][14] All methanol-contaminated

waste (including gloves, absorbent materials, and empty containers) must be collected as

hazardous waste.

Containerization: Use a designated, properly labeled, and sealed waste container that is

compatible with methanol.[14][15]

Storage: Store the hazardous waste container in a designated satellite accumulation area,

away from incompatible materials.[15][16]

Disposal: Arrange for pickup by a certified hazardous waste disposal company in accordance

with local, state, and federal regulations.[14][15]

Workflow & Safety Diagram
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Caption: Workflow for the safe handling and disposal of methanol in a lab setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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